Cas no 93433-37-5 (1H-Pyrazol-5-amine, 1,1'-(1,4-phthalazinediyl)bis[3-methyl-)

1H-Pyrazol-5-amine, 1,1'-(1,4-phthalazinediyl)bis[3-methyl- structure
93433-37-5 structure
Product Name:1H-Pyrazol-5-amine, 1,1'-(1,4-phthalazinediyl)bis[3-methyl-
CAS No:93433-37-5
MF:C16H16N8
MW:320.3518409729
CID:735651
PubChem ID:71329890
Update Time:2025-04-19

1H-Pyrazol-5-amine, 1,1'-(1,4-phthalazinediyl)bis[3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2-[4-(5-amino-3-methylpyrazol-1-yl)phthalazin-1-yl]-5-methylpyrazol-3-amine
    • DTXSID30758663
    • 93433-37-5
    • 1,1'-(Phthalazine-1,4-diyl)bis(3-methyl-1H-pyrazol-5-amine)
    • 1H-Pyrazol-5-amine, 1,1'-(1,4-phthalazinediyl)bis[3-methyl-
    • Inchi: 1S/C16H16N8/c1-9-7-13(17)23(21-9)15-11-5-3-4-6-12(11)16(20-19-15)24-14(18)8-10(2)22-24/h3-8H,17-18H2,1-2H3
    • InChI Key: OIRWRGZCYOORNA-UHFFFAOYSA-N
    • SMILES: N1(C(=CC(C)=N1)N)C1=C2C=CC=CC2=C(N=N1)N1C(=CC(C)=N1)N

Computed Properties

  • Exact Mass: 320.14979254g/mol
  • Monoisotopic Mass: 320.14979254g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 408
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 114Ų
Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.